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Compound of Interest

Compound Name:
2-Bromo-1-(2,4-

dimethoxyphenyl)ethanone

Cat. No.: B1200782 Get Quote

Technical Support Center: α-
Bromoacetophenones
This center provides essential guidance for researchers, scientists, and drug development

professionals on managing the potent lachrymatory properties of α-bromoacetophenones (also

known as phenacyl bromides).

Frequently Asked Questions (FAQs)
Q1: What are α-bromoacetophenones and why are they strong lachrymators?

A1: α-Bromoacetophenones are a class of organic compounds characterized by an

acetophenone structure substituted with a bromine atom at the alpha carbon.[1] They are

powerful lachrymators, meaning they are eye irritants that cause tearing.[1][2] The

lachrymatory effect is due to the compound's ability to act as an alkylating agent, reacting with

biological molecules on the surface of the eye. This chemical interaction stimulates the sensory

nerves, leading to the sensation of pain and the physiological response of tearing.

Q2: What are the immediate symptoms and hazards of exposure?

A2: Exposure can cause immediate and severe irritation to the eyes, leading to intense tearing,

pain, and redness.[3] Vapors can also irritate the respiratory system.[4][5] Skin contact can
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cause irritation, burns, and pain.[1][6] Ingestion and inhalation are highly toxic, potentially fatal

in severe cases.[2][6] It is classified as a corrosive material that can cause severe skin burns

and eye damage.[2][7]

Q3: What Personal Protective Equipment (PPE) is mandatory when handling these

compounds?

A3: The following PPE is required to prevent exposure:

Eye/Face Protection: Chemical safety goggles and a face shield are necessary.[5][6]

Hand Protection: Chemically resistant, impervious gloves must be worn. It is crucial to check

manufacturer data for breakthrough times and compatibility.[2][8]

Body Protection: A lab coat and protective clothing are required to prevent skin contact.[6][9]

Respiratory Protection: All work must be conducted in a certified chemical fume hood.[2][10]

If exposure limits are exceeded or irritation is experienced, a NIOSH/MSHA approved

respirator must be used.[9]

Troubleshooting Guide
Scenario 1: I have been exposed to α-bromoacetophenone vapor or dust.

Action: Immediately move to fresh air.[3][11] If you experience breathing difficulties, seek

immediate medical attention.[11] Do not perform mouth-to-mouth resuscitation without a

protective barrier like a one-way valve pocket mask.[2]

Scenario 2: The compound has made contact with my eyes or skin.

For Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, making sure to rinse under the eyelids.[2][10] Seek immediate medical attention

from an ophthalmologist.[4]

For Skin Contact: Promptly wash the affected area with plenty of soap and water for at least

15 minutes.[3][11] Remove all contaminated clothing immediately while continuing to flush

the skin.[3] If irritation persists or burns are present, get medical attention.[11]
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Scenario 3: A small amount of α-bromoacetophenone has spilled inside the chemical fume

hood.

Action: Ensure the fume hood sash is in the lowest practical position. Wearing full PPE,

cover the spill with an absorbent material. Decontaminate the area using a suitable method

(see Protocol for Decontamination). Sweep up the neutralized material and place it into a

sealed, labeled container for hazardous waste disposal.[10][12] Avoid creating dust.[9]

Scenario 4: I can smell the compound despite working in a fume hood.

Action: This indicates a potential issue with the fume hood's performance or your handling

technique. Stop work immediately. Check that the fume hood is operating correctly and the

sash is at the appropriate height. If the problem persists, have the fume hood evaluated by a

qualified technician. Do not resume work until the issue is resolved.

Quantitative Hazard Data
The following table summarizes key physical and hazard data for the parent compound, 2-

Bromoacetophenone.

Property Value Source(s)

Synonyms
Phenacyl bromide, 2-Bromo-1-

phenylethanone
[2][9]

CAS Number 70-11-1 [2]

Appearance Crystalline solid [1]

Melting Point 46 - 51 °C / 114.8 - 123.8 °F [2][9]

Boiling Point 135 °C / 275 °F @ 18 mmHg [9]

Vapor Pressure 0.01 mmHg [1]

Primary Hazards

Lachrymator, Toxic by

inhalation/ingestion/skin

contact, Causes severe burns

[1][2]
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Occupational exposure limits for this specific compound are not widely established; therefore,

exposure should be minimized to the lowest possible level.[9]

Experimental Protocols
Protocol 1: Standard Handling of α-
Bromoacetophenones

Preparation: Before handling, ensure an eyewash station and safety shower are directly

accessible.[2][10] Prepare all necessary equipment and reagents within the chemical fume

hood.

PPE: Don full, appropriate PPE as described in the FAQ section.

Aliquotting/Weighing: Conduct all manipulations of the solid compound within the fume hood

to prevent dust and vapor from escaping.[10] Use tools and techniques that minimize dust

generation.

Reaction Setup: If used in a reaction, ensure the apparatus is properly assembled and

vented into the fume hood's exhaust system.

Post-Handling: After use, decontaminate any surfaces and equipment that may have come

into contact with the compound.

Waste Disposal: Dispose of all contaminated materials, including gloves and absorbent

pads, in a designated, sealed hazardous waste container according to institutional

guidelines.[7]

Protocol 2: Decontamination and Neutralization of Spills
This protocol is for small spills contained within a chemical fume hood.

Assess and Secure: Ensure full PPE is worn. Keep the fume hood sash low.

Neutralization Solution: Prepare a fresh solution of sodium bicarbonate (5-10% in water) or

another suitable weak base. Strong bases should be avoided as they can be incompatible.[9]

[10]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://nmu-mi.newlook.safecollegessds.com/document/repo/c05b2d38-1a61-44bd-a6aa-432375ec7461
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAA15576&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA15576&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/115835
https://nmu-mi.newlook.safecollegessds.com/document/repo/c05b2d38-1a61-44bd-a6aa-432375ec7461
https://www.fishersci.com/store/msds?partNumber=AAA15576&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Application: Gently cover the spill with the neutralizing solution. Avoid splashing. Allow for a

contact time of at least 1 hour to ensure complete reaction. The α-bromo group is

susceptible to nucleophilic substitution by bases, rendering it non-lachrymatory.

Cleanup: Use absorbent pads to soak up the neutralized mixture.

Final Wipe-Down: Thoroughly wipe down the spill area and any affected equipment with

soap and water.[13]

Disposal: Place all contaminated cleaning materials into a sealed container labeled for

hazardous waste disposal.[13]
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1. Preparation

2. Handling

3. Post-Procedure

4. Final Steps

Don Full PPE
(Goggles, Face Shield, Gloves, Lab Coat)

Verify Fume Hood Operation

Locate Eyewash & Safety Shower

Weigh/Aliquot Compound
(Inside Hood, Minimize Dust)

Perform Reaction

Quench Reaction Mixture
(If Applicable)

Decontaminate Glassware & Surfaces

Dispose of Waste in
Sealed, Labeled Container

Wash Hands Thoroughly

Remove PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling of α-bromoacetophenones.
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Containment Assessment

Response Actions

Spill Detected

Is spill inside
a fume hood?

Is spill small
and manageable?

Yes

EVACUATE AREA
Alert EH&S / Emergency Services

No

Proceed with Neutralization Protocol
(See Protocol 2)

Yes No

Click to download full resolution via product page

Caption: Decision logic for responding to an α-bromoacetophenone spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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